![molecular formula C13H23NO4 B2839552 (3R,4S)-rel-1-tert-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate CAS No. 1788044-03-0](/img/structure/B2839552.png)
(3R,4S)-rel-1-tert-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate
Overview
Description
“(3R,4S)-rel-1-tert-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate” is a chemical compound with the molecular formula C13H23NO4 . It has a molecular weight of 257.33 . This compound is used in diverse scientific research due to its unique structure.
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, and density. Unfortunately, the specific physical and chemical properties for “(3R,4S)-rel-1-tert-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate” are not available in the current resources .Scientific Research Applications
Selective Activation of Metabotropic Glutamate Receptors
Selective activation of group-II metabotropic glutamate receptors using pyrrolidine derivatives, similar to "(3R,4S)-rel-1-tert-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate", has been shown to be protective against excitotoxic neuronal death. This highlights the potential therapeutic applications in neuroprotective drugs to counteract excitotoxicity in neurological disorders (Battaglia et al., 1998).
Large-Scale Preparation from L-Aspartic Acid
A study demonstrates the large-scale preparation of (3S,4S)-3-(tert-Butoxycarbonyl)amino-4-methylpyrrolidine and its analogs from L-aspartic acid, illustrating the synthetic accessibility of pyrrolidine derivatives for various research and industrial applications (Yoshida et al., 1996).
Facile Preparation of 4-Fluoropyrrolidine-2-carbonyl Fluorides
The synthesis of N-protected 4-fluoropyrrolidine-2-carbonyl fluorides offers attractive synthons for medicinal chemistry applications, such as dipeptidyl peptidase IV inhibitors. This underscores the versatility of pyrrolidine derivatives in synthesizing compounds with significant medicinal applications (Singh & Umemoto, 2011).
Synthesis and Photoluminescence of Rhenium(I) Complexes
Research on the synthesis and photoluminescence properties of rhenium(I) complexes based on pyrrolidine derivatives has potential applications in the development of new materials for optical devices, highlighting the role of pyrrolidine structures in advancing materials science (Wang et al., 2013).
Chiral Auxiliary Applications
The synthesis and applications of chiral auxiliaries, such as tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, from related pyrrolidine structures demonstrate their importance in asymmetric synthesis, offering a pathway to enantiomerically pure compounds in pharmaceutical research (Studer et al., 1995).
Safety and Hazards
properties
IUPAC Name |
1-O-tert-butyl 3-O-ethyl (3R,4S)-4-methylpyrrolidine-1,3-dicarboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO4/c1-6-17-11(15)10-8-14(7-9(10)2)12(16)18-13(3,4)5/h9-10H,6-8H2,1-5H3/t9-,10+/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGNVVHOIALIBRL-ZJUUUORDSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CC1C)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1CN(C[C@H]1C)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501117796 | |
Record name | 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4S)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501117796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4S)-rel-1-tert-Butyl 3-ethyl 4-methylpyrrolidine-1,3-dicarboxylate | |
CAS RN |
1788044-03-0 | |
Record name | 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4S)-rel- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1788044-03-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4S)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501117796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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